LY2886721

• CAS No.: 1262036-50-9
• Product Name: LY2886721
• IUPAC Name: N-[3-[(4aS,7aS)-2-amino-4,4a,5,7-tetrahydrofuro[3,4-d][1,3]thiazin-7a-yl]-4-fluorophenyl]-5-fluoropyridine-2-carboxamide
• Standard InChI: InChI=1S/C18H16F2N4O2S/c19-11-1-4-15(22-6-11)16(25)23-12-2-3-14(20)13(5-12)18-9-26-7-10(18)8-27-17(21)24-18/h1-6,10H,7-9H2,(H2,21,24)(H,23,25)/t10-,18-/m0/s1
• Standard InChIKey: NIDRNVHMMDAAIK-YPMLDQLKSA-N
• SMILES: C1C2CSC(=NC2(CO1)C3=C(C=CC(=C3)NC(=O)C4=NC=C(C=C4)F)F)N
• Description: LY2886721 is a BACE inhibitor used for the treatment of Alzheimer's Disease.
• Synonyms: LY2886721; LY-2886721; LY 2886721; 1262036-50-9
• Targets: BACE
• Reference: [1]. A Safety Study of LY2886721 Multiple Doses in Healthy Subjects.; [2]. May PC, Willis BA, Lowe SL, Dean RA, Monk SA, Cocke PJ, Audia JE, Boggs LN, Borders AR, Brier RA, Calligaro DO, Day TA, Ereshefsky L, Erickson JA, Gevorkyan H, Gonzales CR, James DE, Jhee SS, Komjathy SF, Li L, Lindstrom TD, Mathes BM, Martényi F, Sheehan SM, Stout SL, Timm DE, Vaught GM, Watson BM, Winneroski LL, Yang Z, Mergott DJ. The potent BACE1 inhibitor LY2886721 elicits robust central Aβ pharmacodynamic responses in mice, dogs, and humans. J Neurosci. 2015 Jan 21;35(3):1199-210.
• PubChem Compound: 49837968
• Last Modified: Nov 11 2021